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Compound of Interest

Compound Name: Isostearyl oleate

Cat. No.: B14609947

For Researchers, Scientists, and Drug Development Professionals

Isostearyl oleate is a widely utilized emollient in the cosmetics and pharmaceutical industries,
valued for its lubricating and skin-conditioning properties. This guide provides a comprehensive
assessment of its safety and toxicological profile, alongside a comparative analysis with
common alternatives. The information presented is collated from scientific literature and safety
assessments to aid researchers, scientists, and drug development professionals in making
informed decisions regarding its application.

Executive Summary

Isostearyl oleate is generally considered a safe ingredient for topical applications, exhibiting a
low potential for toxicity, skin irritation, and eye irritation. Its constituent components, isostearic
acid and oleic acid, have been individually reviewed and deemed safe for use in cosmetics.
This guide presents available toxicological data for isostearyl oleate and compares it with
other commonly used emollients: Isostearyl Isostearate, Decyl Oleate, Coco-
Caprylate/Caprate, Isopropyl Myristate, and Caprylic/Capric Triglyceride. While quantitative
data for some endpoints of isostearyl oleate are not readily available in the public domain, the
overall evidence supports its favorable safety profile.

Comparative Toxicological Data

The following tables summarize the available toxicological data for Isostearyl Oleate and its
alternatives. Data has been compiled from various sources, and where specific numerical
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values were not available, qualitative descriptions are provided.

Table 1: Acute Oral Toxicity

LD50 (Lethal Dose,

Substance Test Species Reference(s)
50%)
Isostearyl Oleate Data Not Available Data Not Available
Isostearyl Isostearate Data Not Available Data Not Available
Decyl Oleate Rat > 40 ml/kg [11[2]
Coco- > 5000 mg/kg, > 2000
Mouse, Rat [2]
Caprylate/Caprate mg/kg (dermal)
Isopropyl Myristate Rat > 2000 mg/kg [3]

Caprylic/Capric
) ) Rat > 36 ml/kg [1]
Triglyceride

Table 2: Skin lrritation
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Primary Irritation

Substance Test Species Reference(s)
Index (PIl) / Result
Data Not Available
Isostearyl Oleate Rabbit (Generally considered
non-irritating)
Isostearyl Isostearate Data Not Available Low risk of irritation [4]
< 0.5 (non-irritant) for
] single application;
Decyl Oleate Rabbit S [2][5]
moderate irritation
with daily application
Coco- " N :
Not Specified Not irritating to skin [6]
Caprylate/Caprate
Isopropyl Myristate Rabbit Slight irritation [7]
) ) 0.05 - 0.46 (non-
Caprylic/Capric ] o ]
) ) Rabbit irritating to mild [1]
Triglyceride Lo
irritation)
Table 3: Eye Irritation
© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.specialchem.com/cosmetics/inci-ingredients/isostearyl-isostearate
https://cir-reports.cir-safety.org/view-attachment/?id=019ec7a4-8d74-ec11-8943-0022482f06a6
https://www.cosmeticsinfo.org/ingredient/decyl-oleate/
https://ecdn6.globalso.com/upload/p/568/source/2024-05/663b302dcd07156517.pdf
https://www.nucro-technics.com/services/toxicology/oecd-406-skin-sensitization/
https://cir-reports.cir-safety.org/view-attachment/?id=d89ad0aa-8d74-ec11-8943-0022482f06a6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14609947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Substance Test Species Result Reference(s)
Data Not Available
Isostearyl Oleate Rabbit (Generally considered
non-irritating)
Isostearyl Isostearate Data Not Available Low risk of irritation [4]
] 0.0 - 1.0 (very slight
Decyl Oleate Rabbit o [2]
irritant)
Coco- N Not expected to be an
Not Specified o [8]
Caprylate/Caprate irritant
Isopropyl Myristate Not Specified May be an irritant [3]
Caprylic/Capric ) o
] ) Rabbit Non-irritating [1]09]
Triglyceride
Table 4: Skin Sensitization
Substance Test Species Result Reference(s)
Isostearyl Oleate Data Not Available Data Not Available
) Low risk of
Isostearyl Isostearate Data Not Available S [4]
sensitization
_ _ Not a sensitizer at
Decyl Oleate Guinea Pig [2][5]
15%
Coco- N ) .
Not Specified Not a skin sensitizer [6]
Caprylate/Caprate
Isopropyl Myristate Data Not Available No data available [3]
Caprylic/Capric ] ] N
) ) Guinea Pig, Human Not a sensitizer [11[91[10]
Triglyceride
Experimental Protocols
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The safety data presented in this guide are typically generated using standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). Below are brief descriptions of the methodologies for the
key toxicological endpoints.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause skin irritation or corrosion.
A single dose of the test substance is applied to a small area of the skin of an experimental
animal, typically an albino rabbit.[11][12][13] The substance is left in contact with the skin for a
specified period, usually 4 hours, after which it is removed.[11] The skin is then observed for
signs of erythema (redness) and edema (swelling) at specific intervals over a period of up to 14
days.[11] The severity of the reactions is scored to determine the Primary Irritation Index (PII),
which indicates the level of irritation.[14][15]

Acute Eye Irritation/Corrosion (OECD 405)

This method evaluates the potential of a substance to cause irritation or damage to the eye. A
single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal, usually an albino rabbit, with the other eye serving as a control.[3][16] The
eyes are then examined for any signs of corneal opacity, iris lesions, and conjunctival redness
and swelling at specific time points over a period of up to 21 days.[3] The severity of these
effects is scored to classify the substance's irritation potential.[3]

Skin Sensitization (OECD 406)

This guideline describes two primary methods for assessing the skin sensitization potential of a
substance: the Guinea Pig Maximisation Test (GPMT) and the Buehler Test.[7][17][18] Both
tests involve an induction phase, where the animal is exposed to the test substance, followed
by a rest period and then a challenge phase with a non-irritating concentration of the
substance.[7][17] The GPMT uses an adjuvant to enhance the immune response during
induction.[17] The skin's reaction to the challenge dose is observed and scored to determine if
the substance has caused an allergic contact dermatitis response.[17]

Experimental Workflow for Safety Assessment
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The following diagram illustrates a typical workflow for assessing the safety of a cosmetic
ingredient like Isostearyl Oleate.

Initial Assessment
Literature Review & ||
Physicochemical Properties

Y

In Silico Toxicity Prediction
(e.g., QSAR)

In Vitro Testing

Y
Cytotoxicity Assays

Y

Skin Corrosion/Irritation Models
(e.g., Reconstructed Human Epidermis)

Y
Eye Irritation Models
(e.g., BCOP, ICE)

If in vitro positive or inconclusive

In Vivo Testing (if necess‘ ;ry)

Acute Dermal Irritation
(OECD 404)

\
Acute Eye Irritation
(OECD 405)

/

Skin Sensitization
(OECD 406)

Y

Acute Oral Toxicity |

(LD50)

<

Risk|Assessment & Conclusion
Y ; Y

> (Human Repeat Insult Patch Test\<

(HRIPT)

(Safety Assessment Report)
Conclusion: Safe for Use

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14609947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14609947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Caption: A typical workflow for the safety assessment of a cosmetic ingredient.

Conclusion

Based on the available data, Isostearyl Oleate demonstrates a favorable safety and
toxicological profile for its intended use as an emollient in cosmetic and pharmaceutical
products. It exhibits low acute oral toxicity and is generally considered to be non-irritating to the
skin and eyes and to have a low potential for skin sensitization. The alternatives discussed also
generally possess good safety profiles, with some variations in their irritation potential. The
choice of emollient will ultimately depend on the specific formulation requirements, desired
sensory characteristics, and a thorough evaluation of the available safety data for the intended
concentration of use. For all ingredients, it is crucial to consider the complete formulation and
conduct appropriate safety testing on the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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